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Introduction
Racemomycins are a group of streptothricin-class antibiotics produced by the Gram-positive

bacterium Streptomyces lavendulae. These antibiotics are notable for their broad-spectrum

activity against various pathogens. Racemomycin-B, a significant component produced by

Streptomyces lavendulae OP-2, is a streptothricin antibiotic containing three β-lysine moieties

in its structure[1]. The biological activity of racemomycin compounds tends to increase with

the number of β-lysine moieties[1]. This guide provides a comprehensive overview of the

biosynthesis, production, purification, and regulation of racemomycin in Streptomyces

lavendulae, intended for researchers and professionals in drug development.

Biosynthesis of Racemomycin
The biosynthesis of racemomycin, as a member of the streptothricin family, is governed by a

dedicated biosynthetic gene cluster (BGC). While the specific BGC for racemomycin in

Streptomyces lavendulae has not been fully elucidated in publicly available literature, analysis

of the Streptomyces lavendulae CGMCC 4.1386 genome has revealed the presence of 17

distinct BGCs, one of which is predicted to be responsible for streptothricin synthesis[2].

The biosynthesis of the streptothricin backbone involves the precursors L-lysine, which is

converted to β-lysine, and D-gulosamine. The general proposed biosynthetic pathway involves

the following key steps:
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Formation of the Streptothricin Core: The core structure is assembled from streptolidine and

a gulosamine moiety.

Poly-β-lysine Chain Elongation: A chain of β-lysine residues is attached to the core. The

length of this chain varies, resulting in different streptothricin analogues, including the various

racemomycins.

A putative biosynthetic pathway for streptothricins is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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